Cas no 272104-21-9 (N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 272104-21-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1033091
• PubChem ID: 54564958
• Update Time: 2025-07-19

N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide
• 272104-21-9
• DTXSID30712245
• SCHEMBL2731629
• DA-07447

• Inchi： 1S/C12H12N2O/c1-8(15)14-11-4-5-12-9(6-11)2-3-10(12)7-13/h4-6,10H,2-3H2,1H3,(H,14,15)
• InChI Key： ZTDQCWDBVCALBE-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=C(C=1)CCC2C#N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide

N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 272104-21-9): An Overview of Its Properties, Applications, and Recent Research

N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 272104-21-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by its indanone scaffold and a cyano group, which contribute to its chemical stability and reactivity.

The chemical structure of N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide consists of a five-membered ring fused to a benzene ring, forming an indanone core. The presence of the cyano group at the 1-position and the acetamide group at the 5-position imparts specific functionalities that are crucial for its biological and chemical behavior. The cyano group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The acetamide group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, making it an important moiety in drug design.

In recent years, N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide has been studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of new drugs targeting various diseases. For instance, research has shown that compounds with similar indanone cores exhibit potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry highlighted the ability of N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins responsible for inflammation and pain.

Beyond its anti-inflammatory properties, N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide has also been investigated for its potential as an anticancer agent. Several studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways. A recent publication in Cancer Research reported that N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent cell death pathways. These findings suggest that this compound could be a promising lead for the development of novel anticancer therapies.

The synthesis of N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide has been optimized to improve yield and purity. Common synthetic routes involve the condensation of an appropriate indanone derivative with an acyl chloride or acid anhydride in the presence of a base. The resulting intermediate is then treated with cyanide to introduce the cyano group. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating more extensive biological evaluations.

In addition to its therapeutic potential, N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological targets makes it valuable for studying cellular processes and signaling pathways. For example, researchers have used this compound to investigate the role of COX enzymes in inflammatory diseases and to identify novel targets for drug discovery.

The safety profile of N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide is another critical aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials. Current research is focused on optimizing the pharmacokinetic properties of N-(1-Cyano-2,3-dihydro-1H-inden-5-yl)acetamide to enhance its bioavailability and reduce potential side effects.

In conclusion, N-(1-Cyano-2,3-dihydro-1H-inden-5-y l)acetamide (CAS No. 272104-21 -9) is a versatile compound with promising applications in both basic research and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.